molecular formula C15H13NO6 B8339509 4-Methoxy-2-(2-nitrophenoxy)-benzoic Acid Methyl Ester

4-Methoxy-2-(2-nitrophenoxy)-benzoic Acid Methyl Ester

Cat. No.: B8339509
M. Wt: 303.27 g/mol
InChI Key: JKYJDZYNGHLKRO-UHFFFAOYSA-N
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Description

4-Methoxy-2-(2-nitrophenoxy)-benzoic Acid Methyl Ester is a useful research compound. Its molecular formula is C15H13NO6 and its molecular weight is 303.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H13NO6

Molecular Weight

303.27 g/mol

IUPAC Name

methyl 4-methoxy-2-(2-nitrophenoxy)benzoate

InChI

InChI=1S/C15H13NO6/c1-20-10-7-8-11(15(17)21-2)14(9-10)22-13-6-4-3-5-12(13)16(18)19/h3-9H,1-2H3

InChI Key

JKYJDZYNGHLKRO-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)C(=O)OC)OC2=CC=CC=C2[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 2-fluoronitrobenzene (3.978 g, 28.19 mmol), methyl 4-methoxysalicylate (5.131 g, 28.15 mmol), and potassium carbonate (7.800 g, 56.43 mmol) in DMF (30 mL) was warmed to 50° C. overnight. The solvent was removed in vacuo and the residue partitioned between dichloromethane and water. The water was extracted twice more with dichloromethane and the combined organic extracts washed with brine and dried (Na2SO4). The solvent was removed in vacuo to afford the title compound 1-1 as a pale yellow oil.
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3.978 g
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5.131 g
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7.8 g
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30 mL
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solvent
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Synthesis routes and methods II

Procedure details

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Synthesis routes and methods III

Procedure details

A solution of 2-methoxycarbonyl-5-methoxyphenol (34.1 g, 0.187 mol), 2-nitrofluorobenzene (19.7 mL, 0.187 mol), and K2CO3 (65 g, 0.467 mol) in DMF (200 mL) was heated at 110° C. for 18 h. The solution was diluted with water (200 mL) and extracted with EtOAc. The EtOAc layer was concentrated to give the crude title compound (57 g)which was used as is for the next step without further purification.
Quantity
34.1 g
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reactant
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19.7 mL
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reactant
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65 g
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200 mL
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200 mL
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